Cas no 2228465-22-1 (6-(2-methylpropoxy)-1,2,3,4-tetrahydroisoquinoline, trifluoroacetic acid)

• Product Name: 6-(2-methylpropoxy)-1,2,3,4-tetrahydroisoquinoline, trifluoroacetic acid
• CAS No: 2228465-22-1
• MF: C₁₅H₂₀F₃NO₃
• MW: 319.319415092468
• CID: 5937543
• PubChem ID: 137964526
• Update Time: 2025-10-28

6-(2-methylpropoxy)-1,2,3,4-tetrahydroisoquinoline, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2-methylpropoxy)-1,2,3,4-tetrahydroisoquinoline trifluoroacetic acid
• 6-(2-methylpropoxy)-1,2,3,4-tetrahydroisoquinoline, trifluoroacetic acid
• 6-(2-methylpropoxy)-1,2,3,4-tetrahydroisoquinoline; trifluoroacetic acid
• starbld0023601
• 6-(2-methylpropoxy)-1,2,3,4-tetrahydroisoquinoline;2,2,2-trifluoroacetic acid
• 2228465-22-1
• 6-Isobutoxy-1,2,3,4-tetrahydroisoquinoline 2,2,2-trifluoroacetate
• EN300-1723898

• Inchi： 1S/C13H19NO.C2HF3O2/c1-10(2)9-15-13-4-3-12-8-14-6-5-11(12)7-13;3-2(4,5)1(6)7/h3-4,7,10,14H,5-6,8-9H2,1-2H3;(H,6,7)
• InChI Key： CJJPNQWEQDPXDT-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O(CC(C)C)C1C=CC2CNCCC=2C=1

Computed Properties

• Exact Mass: 319.13952799g/mol
• Monoisotopic Mass: 319.13952799g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6Ų

Additional information on 6-(2-methylpropoxy)-1,2,3,4-tetrahydroisoquinoline, trifluoroacetic acid

Introduction to 6-(2-methylpropoxy)-1,2,3,4-tetrahydroisoquinoline, trifluoroacetic acid (CAS No. 2228465-22-1)

6-(2-methylpropoxy)-1,2,3,4-tetrahydroisoquinoline, trifluoroacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228465-22-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the tetrahydroisoquinoline class, a structural scaffold widely recognized for its biological activity and potential therapeutic applications. The presence of a trifluoroacetic acid moiety in its structure introduces unique electronic and steric properties, making it a valuable candidate for further chemical investigation and drug development.

The tetrahydroisoquinoline core is a well-documented pharmacophore in medicinal chemistry, with numerous derivatives exhibiting a range of biological activities including analgesic, neuroprotective, and anticancer properties. The substitution pattern in this compound, specifically the (2-methylpropoxy) group attached to the isoquinoline ring, contributes to its distinct pharmacological profile. This group not only influences the solubility and metabolic stability of the molecule but also modulates its interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of such compounds with high precision. Studies have indicated that the trifluoroacetic acid portion of this molecule may enhance its binding to specific enzymes or receptors by increasing hydrophobic interactions and reducing desolvation penalties. This has opened up new avenues for designing more effective drugs targeting neurological disorders and other diseases.

In the context of drug discovery, the synthesis of 6-(2-methylpropoxy)-1,2,3,4-tetrahydroisoquinoline, trifluoroacetic acid has been optimized using modern synthetic methodologies. The trifluoroacetic acid group provides a handle for further derivatization via esterification or amidation reactions, allowing chemists to fine-tune the pharmacological properties of the lead compound. These synthetic strategies are crucial for generating libraries of analogs that can be screened for enhanced efficacy and reduced toxicity.

One of the most compelling aspects of this compound is its potential application in treating neurological conditions. Tetrahydroisoquinoline derivatives have shown promise in preclinical studies as modulators of neurotransmitter systems involved in pain perception, mood regulation, and cognitive function. The unique combination of structural features in 6-(2-methylpropoxy)-1,2,3,4-tetrahydroisoquinoline, trifluoroacetic acid suggests that it may interact with multiple targets within these systems simultaneously.

The trifluoromethyl group is particularly noteworthy for its ability to enhance metabolic stability and binding affinity. This modification is commonly employed in drug design to improve pharmacokinetic profiles. In vitro studies have demonstrated that derivatives of tetrahydroisoquinoline with trifluoromethyl substituents exhibit prolonged half-lives and reduced susceptibility to enzymatic degradation. These properties are essential for achieving therapeutic efficacy with fewer dosing regimens.

Another area of interest is the compound's potential as an intermediate in the synthesis of more complex molecules. The availability of well-characterized tetrahydroisoquinoline derivatives like this one allows medicinal chemists to rapidly explore novel structures using fragment-based drug design or combinatorial chemistry approaches. Such methodologies accelerate the discovery process by enabling high-throughput screening and rapid optimization.

The biological activity of 6-(2-methylpropoxy)-1,2,3,4-tetrahydroisoquinoline, trifluoroacetic acid has been investigated using both computational and experimental techniques. Molecular dynamics simulations have provided insights into how this molecule might orient itself within biological membranes or bind to protein targets at an atomic level. These simulations are complemented by experimental assays that measure interactions with enzymes such as monoamine oxidases (MAOs) or neurotransmitter receptors.

Preclinical data suggest that this compound may exhibit selectivity for certain isoforms of MAOs or other relevant targets over others. This selectivity is critical for minimizing side effects associated with off-target interactions. Additionally, the trifluoroacetic acid moiety may influence solubility parameters significantly; thus optimizing solubility while maintaining bioactivity remains an important consideration during drug development.

The synthesis pathway for producing 6-(2-methylpropoxy)-1,2,3,4-tetrahydroisoquinoline, trifluoroacetic acid involves multi-step organic transformations starting from commercially available precursors such as dopamine or 4-methoxyphenylacetonitrile derivatives depending on synthetic routes employed by researchers working on tetrahydroisoquinolines today.

In conclusion,6-(2-methylpropoxy)-1,²,³,⁴-tetrahydroisoquinoline,trifluoroacetic acid(CAS No 2228465-22-1) represents an exciting opportunity within pharmaceutical research due to its structural complexity,unique functional groups,and demonstrated biological potential.Thermal stability,metabolic profiles,and further exploration into its mechanism(s)of action will continue guiding future investigations toward novel therapeutic agents based upon related scaffolds.